molecular formula C28H27ClO3 B11984143 7-[(2-chlorobenzyl)oxy]-6-hexyl-4-phenyl-2H-chromen-2-one

7-[(2-chlorobenzyl)oxy]-6-hexyl-4-phenyl-2H-chromen-2-one

Cat. No.: B11984143
M. Wt: 447.0 g/mol
InChI Key: LUTOCBVMSZFPGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-[(2-chlorobenzyl)oxy]-6-hexyl-4-phenyl-2H-chromen-2-one is a synthetic organic compound belonging to the class of coumarins and derivatives. These compounds are known for their diverse biological activities and are widely used in medicinal chemistry .

Preparation Methods

The synthesis of 7-[(2-chlorobenzyl)oxy]-6-hexyl-4-phenyl-2H-chromen-2-one typically involves the following steps:

Mechanism of Action

The mechanism of action of 7-[(2-chlorobenzyl)oxy]-6-hexyl-4-phenyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways:

Properties

Molecular Formula

C28H27ClO3

Molecular Weight

447.0 g/mol

IUPAC Name

7-[(2-chlorophenyl)methoxy]-6-hexyl-4-phenylchromen-2-one

InChI

InChI=1S/C28H27ClO3/c1-2-3-4-6-13-21-16-24-23(20-11-7-5-8-12-20)17-28(30)32-27(24)18-26(21)31-19-22-14-9-10-15-25(22)29/h5,7-12,14-18H,2-4,6,13,19H2,1H3

InChI Key

LUTOCBVMSZFPGN-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC1=CC2=C(C=C1OCC3=CC=CC=C3Cl)OC(=O)C=C2C4=CC=CC=C4

Origin of Product

United States

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